Cas no 1214346-34-5 (3',3-Difluorobiphenyl-2-amine)

• Product Name: 3',3-Difluorobiphenyl-2-amine
• CAS No: 1214346-34-5
• MF: C₁₂H₉F₂N
• MW: 205.203369855881
• CID: 4789775
• Update Time: 2025-07-24

3',3-Difluorobiphenyl-2-amine Chemical and Physical Properties

Names and Identifiers

• 3',3-difluorobiphenyl-2-amine
• 3',3-Difluorobiphenyl-2-amine

• Inchi： 1S/C12H9F2N/c13-9-4-1-3-8(7-9)10-5-2-6-11(14)12(10)15/h1-7H,15H2
• InChI Key： ZHPPCWXGBJOPCP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1N)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on 3',3-Difluorobiphenyl-2-amine

3',3-Difluorobiphenyl-2-amine (CAS No. 1214346-34-5): A Versatile Building Block in Modern Organic Synthesis

The compound 3',3-Difluorobiphenyl-2-amine (CAS No. 1214346-34-5) is a fluorinated biphenyl derivative that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemical research. Its unique structural features, including the difluorinated biphenyl core and the primary amine functional group, make it a valuable intermediate for the synthesis of complex molecules. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries and trends in the scientific community.

One of the key reasons for the growing interest in 3',3-Difluorobiphenyl-2-amine is its role as a pharmacophore in drug discovery. Fluorinated compounds are known for their enhanced metabolic stability, bioavailability, and binding affinity to biological targets. Researchers have explored this compound as a precursor for kinase inhibitors, GPCR modulators, and other therapeutic agents. Its ability to modulate electronic and steric properties makes it a favorite among chemists designing next-generation pharmaceuticals.

In addition to its pharmaceutical applications, 3',3-Difluorobiphenyl-2-amine has found utility in the development of advanced materials. The incorporation of fluorine atoms into organic frameworks often imparts desirable characteristics such as thermal stability, chemical resistance, and optical properties. This compound has been investigated for use in organic light-emitting diodes (OLEDs), liquid crystals, and polymeric coatings. Its versatility underscores its importance in both academic and industrial settings.

Recent trends in the scientific literature highlight a surge in searches for fluorinated biphenyl derivatives and amine-functionalized aromatics, reflecting the broader demand for innovative chemical building blocks. Questions such as *"How does fluorination affect the reactivity of biphenyl amines?"* and *"What are the synthetic routes to 3',3-Difluorobiphenyl-2-amine?"* are frequently encountered in forums and search engines. Addressing these, this article provides insights into the synthetic methodologies and reactivity profiles of this compound.

From a synthetic perspective, 3',3-Difluorobiphenyl-2-amine can be prepared via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, followed by functional group transformations. The choice of catalysts, ligands, and reaction conditions plays a critical role in achieving high yields and selectivity. Researchers have also explored green chemistry approaches, including microwave-assisted synthesis and catalytic fluorination, to improve the sustainability of its production.

Another area of interest is the structure-activity relationship (SAR) studies involving 3',3-Difluorobiphenyl-2-amine. By systematically modifying its structure, scientists can optimize its properties for specific applications. For instance, the introduction of additional substituents or the use of chiral auxiliaries can lead to compounds with enhanced enantioselectivity or biological activity. Such studies are pivotal in the design of high-performance materials and targeted therapeutics.

Environmental and regulatory considerations are also paramount when working with fluorinated compounds. While 3',3-Difluorobiphenyl-2-amine is not classified as a hazardous substance, its handling and disposal must adhere to best practices to minimize ecological impact. Researchers are increasingly focusing on biodegradable alternatives and catalytic recycling methods to align with global sustainability goals.

In conclusion, 3',3-Difluorobiphenyl-2-amine (CAS No. 1214346-34-5) stands out as a multifaceted compound with broad applicability across diverse scientific disciplines. Its synthesis, properties, and applications continue to inspire innovation, making it a subject of ongoing research and development. As the demand for fluorinated organic compounds grows, this compound is poised to remain a cornerstone in the toolkit of chemists and material scientists alike.